Cas no 306978-81-4 (2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one)

• Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• CAS No: 306978-81-4
• MF: C₁₅H₁₂ClN₃OS
• MW: 317.793280601501
• CID: 5694830
• PubChem ID: 2768978
• Update Time: 2025-08-05

2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 12J-515S
• 306978-81-4
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0794
• 2-[(4-chlorophenyl)methylsulfanyl]-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
• 2-(4-chlorobenzylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-((4-Chlorobenzyl)sulfanyl)-9-methyl-4H-pyrido[1,2-a](1,3,5)triazin-4-one
• 2-((4-chlorobenzyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS005080202

• Inchi： 1S/C15H12ClN3OS/c1-10-3-2-8-19-13(10)17-14(18-15(19)20)21-9-11-4-6-12(16)7-5-11/h2-8H,9H2,1H3
• InChI Key： LWHRNYNSXLKYMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(N2C=CC=C(C)C2=N1)=O

Computed Properties

• Exact Mass: 317.0389609g/mol
• Monoisotopic Mass: 317.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines